Technical Whitepaper: 1-(2,6-Difluoro-3-nitrophenyl)ethanone
Technical Whitepaper: 1-(2,6-Difluoro-3-nitrophenyl)ethanone
CAS 91188-91-9
Executive Summary
1-(2,6-Difluoro-3-nitrophenyl)ethanone (CAS 91188-91-9) is a high-value fluorinated aromatic scaffold used primarily in the synthesis of fluoroquinolone antibiotics and kinase inhibitors . Its structural uniqueness lies in the specific substitution pattern: a 2,6-difluoro motif combined with a meta-nitro group relative to the acetyl functionality. This arrangement allows for the construction of 6,8-difluoroquinolone cores—a pharmacophore associated with broad-spectrum antibacterial activity and enhanced metabolic stability.
This guide provides a comprehensive technical analysis of the compound's synthesis, reactivity profile, and application in drug discovery, designed for medicinal chemists and process engineers.
Chemical Profile & Properties[1][2][3][4][5][6][7]
| Property | Specification |
| IUPAC Name | 1-(2,6-Difluoro-3-nitrophenyl)ethanone |
| Common Synonyms | 2',6'-Difluoro-3'-nitroacetophenone; 3-Acetyl-2,4-difluoronitrobenzene |
| CAS Number | 91188-91-9 |
| Molecular Formula | |
| Molecular Weight | 201.13 g/mol |
| Appearance | Pale yellow to yellow crystalline solid |
| Melting Point | 76–80 °C (typical range) |
| Solubility | Soluble in DCM, Ethyl Acetate, Methanol; Insoluble in water |
| Hazards | Irritant; Potential explosive hazard during synthesis (nitration) |
Synthetic Pathways
The synthesis of 1-(2,6-difluoro-3-nitrophenyl)ethanone is a lesson in regioselective aromatic substitution. The presence of two ortho-fluorine atoms on the acetophenone ring directs the incoming nitro group to the meta position relative to the acetyl group, which is also the position para to one of the fluorines.
Primary Synthesis Route
The most robust industrial route involves the nitration of 2,6-difluoroacetophenone .
-
Precursor Preparation : 2,6-Difluoroacetophenone (CAS 13670-99-0) is synthesized from 2,6-difluorobenzonitrile via nucleophilic addition of Methyl Lithium (MeLi) or Methyl Magnesium Bromide (MeMgBr), followed by acidic hydrolysis.
-
Nitration (Critical Step) : The acetophenone is nitrated using a standard mixed acid system (
).-
Regioselectivity : The acetyl group is a meta-director. The fluorine atoms are ortho/para-directors. Position 3 is meta to the acetyl and ortho to the C2-fluorine, making it electronically favorable.
-
Conditions : The reaction is highly exothermic. Temperature control (-5°C to 5°C) is critical to prevent dinitration or degradation.
-
Synthesis Workflow Diagram
Figure 1: Synthetic pathway from benzonitrile precursor to the target nitroacetophenone.
Reactivity & Functionalization
The chemical utility of CAS 91188-91-9 stems from its three reactive handles: the nitro group , the acetyl group , and the activated fluorine atoms .
Nitro Reduction to Aniline
The most common downstream transformation is the reduction of the nitro group to an amine, yielding 3-amino-2,6-difluoroacetophenone .
-
Reagents : Hydrogen gas (
) with Raney Nickel or Pd/C catalyst; alternatively, Iron (Fe) in acetic acid. -
Significance : The resulting aniline is the immediate precursor for the Gould-Jacobs reaction , used to construct the quinolone antibiotic core.
Cyclization to 6,8-Difluoroquinolones
This is the primary pharmaceutical application. The 3-amino-2,6-difluoroacetophenone undergoes condensation with diethyl ethoxymethylenemalonate (EMME) followed by thermal cyclization.
-
Mechanism : The amine attacks the EMME, displacing ethanol. The resulting enamine cyclizes onto the aromatic ring.
-
Regiochemistry : Cyclization occurs at the carbon ortho to the amine. In this scaffold, the available ortho positions are C2 (bearing F) and C4 (bearing H).
-
Cyclization at C4 (H) is favored, preserving both fluorine atoms.
-
Result : The acetyl carbon becomes C4 of the quinolone, the nitrogen becomes N1, and the fluorines end up at positions 6 and 8 of the quinolone ring.
-
Drug Relevance : This forms the core of drugs like Sparfloxacin and other 3rd/4th generation fluoroquinolones.
-
Nucleophilic Aromatic Substitution ( )
The fluorine atoms are activated by the electron-withdrawing nitro and acetyl groups.
-
C2-Fluorine : Activated by ortho-nitro and ortho-acetyl. Highly labile.
-
C6-Fluorine : Activated by para-nitro and ortho-acetyl.
-
Selectivity : Nucleophiles (e.g., amines, thiols) can displace the fluorine at C2 preferentially due to the combined inductive effect of the adjacent nitro group, although steric hindrance must be managed.
Strategic Applications in Drug Discovery
Fluoroquinolone Antibiotics
The "6,8-difluoro" motif is crucial for:
-
Potency : Increases binding affinity to DNA gyrase.
-
Pharmacokinetics : Improves half-life and tissue penetration.
-
Stability : The C8-fluorine blocks metabolic oxidation at that position.
Kinase Inhibitors
Beyond antibiotics, this scaffold is increasingly used in oncology to synthesize Type I and Type II kinase inhibitors .
-
c-Met and ALK Inhibitors : The difluorophenyl ring serves as a rigid, metabolic-resistant linker that fits into hydrophobic pockets of kinase ATP-binding sites.
-
BACE Inhibitors : Patent literature identifies this core in the synthesis of iminothiadiazine dioxide derivatives for Alzheimer’s disease research, where the electron-deficient ring modulates pKa and solubility.
Experimental Protocol: Nitration of 2,6-Difluoroacetophenone
Note: This protocol is a generalized summary based on patent literature (e.g., EP0153163) and standard organic synthesis principles.
Safety Warning : Nitration reactions can run away. Ensure cooling systems are redundant. Work behind a blast shield.
-
Setup : Charge a reactor with Concentrated Sulfuric Acid (
, 98%). Cool to 0°C. -
Addition 1 : Slowly add 2,6-Difluoroacetophenone (1.0 eq) dropwise, maintaining internal temperature
. -
Preparation of Nitrating Mix : In a separate vessel, mix Concentrated
and Fuming Nitric Acid ( ) at 0°C. -
Addition 2 : Add the nitrating mixture to the acetophenone solution slowly. Critical : Maintain temperature between -5°C and 5°C. Exotherms are sharp.
-
Reaction : Stir at 5°C for 20–60 minutes. Monitor by TLC or HPLC for consumption of starting material.
-
Quench : Pour the reaction mixture carefully onto crushed ice/water.
-
Isolation : The product precipitates as a solid.[1] Filter, wash with cold water to remove acid, and dry.
-
Purification : Recrystallize from Ethanol/Water or similar solvent system if necessary.
References
-
European Patent Office . 7-Substituted-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids. EP0153163A2.[2] (Describes the synthesis of 2,6-difluoro-3-nitroacetophenone and its conversion to quinolones). Link
-
National Center for Biotechnology Information (NCBI) . PubChem Compound Summary for CAS 91188-91-9. (General chemical data). Link
-
Google Patents . N-heterocyclyl-substituted amino-thiazole derivatives as protein kinase inhibitors. WO2004074283A1. (Use of difluoroacetophenone derivatives in kinase inhibitor synthesis). Link
-
Google Patents . Iminothiadiazine dioxide derivatives as BACE inhibitors. EA025120B1. (Application in Alzheimer's drug discovery).[3] Link
-
Thermo Fisher Scientific . Safety Data Sheet: 2',6'-Difluoroacetophenone. (Precursor safety data). Link
Sources
- 1. EP0153163A2 - 7-Substituted-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids; 7-substituted-1-cyclopropyl-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acids; their derivatives; and a process for preparing the compounds - Google Patents [patents.google.com]
- 2. lobachemie.com [lobachemie.com]
- 3. CN102639135A - Iminothiadiazine dioxide compounds as bace inhibitors, compositions, and their use - Google Patents [patents.google.com]
